[(2R,3R,4S,5R)-3-Hydroxy-4-(4-methoxybenzoyl)oxy-5-(6-methoxypurin-9-yl)oxolan-2-yl]methyl 4-methoxybenzoate
[(2R,3R,4S,5R)-3-Hydroxy-4-(4-methoxybenzoyl)oxy-5-(6-methoxypurin-9-yl)oxolan-2-yl]methyl 4-methoxybenzoate
Brand Name:
Vulcanchem
CAS No.:
137057-73-9
VCID:
VC0134953
InChI:
InChI=1S/C27H26N4O9/c1-35-17-8-4-15(5-9-17)26(33)38-12-19-21(32)22(40-27(34)16-6-10-18(36-2)11-7-16)25(39-19)31-14-30-20-23(31)28-13-29-24(20)37-3/h4-11,13-14,19,21-22,25,32H,12H2,1-3H3/t19-,21-,22+,25-/m1/s1
SMILES:
COC1=CC=C(C=C1)C(=O)OCC2C(C(C(O2)N3C=NC4=C3N=CN=C4OC)OC(=O)C5=CC=C(C=C5)OC)O
Molecular Formula:
C27H26N4O9
Molecular Weight:
550.5 g/mol
[(2R,3R,4S,5R)-3-Hydroxy-4-(4-methoxybenzoyl)oxy-5-(6-methoxypurin-9-yl)oxolan-2-yl]methyl 4-methoxybenzoate
CAS No.: 137057-73-9
Main Products
VCID: VC0134953
Molecular Formula: C27H26N4O9
Molecular Weight: 550.5 g/mol
CAS No. | 137057-73-9 |
---|---|
Product Name | [(2R,3R,4S,5R)-3-Hydroxy-4-(4-methoxybenzoyl)oxy-5-(6-methoxypurin-9-yl)oxolan-2-yl]methyl 4-methoxybenzoate |
Molecular Formula | C27H26N4O9 |
Molecular Weight | 550.5 g/mol |
IUPAC Name | [(2R,3R,4S,5R)-3-hydroxy-4-(4-methoxybenzoyl)oxy-5-(6-methoxypurin-9-yl)oxolan-2-yl]methyl 4-methoxybenzoate |
Standard InChI | InChI=1S/C27H26N4O9/c1-35-17-8-4-15(5-9-17)26(33)38-12-19-21(32)22(40-27(34)16-6-10-18(36-2)11-7-16)25(39-19)31-14-30-20-23(31)28-13-29-24(20)37-3/h4-11,13-14,19,21-22,25,32H,12H2,1-3H3/t19-,21-,22+,25-/m1/s1 |
Standard InChIKey | VLOSEGNCPIQBRY-XBZNOJLSSA-N |
Isomeric SMILES | COC1=CC=C(C=C1)C(=O)OC[C@@H]2[C@H]([C@@H]([C@@H](O2)N3C=NC4=C3N=CN=C4OC)OC(=O)C5=CC=C(C=C5)OC)O |
SMILES | COC1=CC=C(C=C1)C(=O)OCC2C(C(C(O2)N3C=NC4=C3N=CN=C4OC)OC(=O)C5=CC=C(C=C5)OC)O |
Canonical SMILES | COC1=CC=C(C=C1)C(=O)OCC2C(C(C(O2)N3C=NC4=C3N=CN=C4OC)OC(=O)C5=CC=C(C=C5)OC)O |
PubChem Compound | 15115695 |
Last Modified | Nov 11 2021 |
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